Ethyl (4-morpholin-4-yl-6-oxo-1-phenyl-1,6-dihydropyrimidin-2-yl)acetate

• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• IUPAC Name: ethyl 2-(4-morpholin-4-yl-6-oxo-1-phenylpyrimidin-2-yl)acetate
• InChI: InChI=1S/C18H21N3O4/c1-2-25-18(23)13-16-19-15(20-8-10-24-11-9-20)12-17(22)21(16)14-6-4-3-5-7-14/h3-7,12H,2,8-11,13H2,1H3
• InChI Key: DQYLNZUXEKNZNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NC(=CC(=O)N1C2=CC=CC=C2)N3CCOCC3

Description

Ethyl (4-morpholin-4-yl-6-oxo-1-phenyl-1,6-dihydropyrimidin-2-yl)acetate is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.24 ml of 0.6 M sodium bis(trimethylsilyl)amide in toluene are added to a suspension of 1 g of ethyl [4-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-2-yl]acetate (obtained in step 1d of example 1d), 912 mg of phenylboronic acid, 680 mg of copper(11) acetate and 1.37 g of 4-dimethylaminopyridine in 12 ml of toluene. The reaction mixture is heated at 95° C. for 16 hours under a stream of dry air, and then filtered through celite. The filtrate is concentrated under reduced pressure and the residue is purified twice by silica column chromatography, elution being carried out with a mixture of dichloromethane and methanol (90/10, V/V) and then with a mixture of diisopropyl ether and methanol (90/10, V/V), so as to give 65 mg of ethyl (4-morpholin-4-yl-6-oxo-1-phenyl-1,6-dihydropyrimidin-2-yl)acetate in the form of a white solid, the characteristics of which are the following: